Cas no 1824365-17-4 (4-bromo-2-(ethylsulfanyl)-1-nitrobenzene)
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-(ethylsulfanyl)-1-nitrobenzene
- Benzene, 4-bromo-2-(ethylthio)-1-nitro-
- 4-bromo-2-ethylsulfanyl-1-nitrobenzene
- (5-bromo-2-nitrophenyl)(ethyl)sulfane
- EN300-8252362
- 1824365-17-4
-
- MDL: MFCD22483758
- Inchi: 1S/C8H8BrNO2S/c1-2-13-8-5-6(9)3-4-7(8)10(11)12/h3-5H,2H2,1H3
- InChI Key: KGHZVSSMRYTLMF-UHFFFAOYSA-N
- SMILES: C1([N+]([O-])=O)=CC=C(Br)C=C1SCC
Computed Properties
- Exact Mass: 260.94591g/mol
- Monoisotopic Mass: 260.94591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 319.3±32.0 °C(Predicted)
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8252362-1g |
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene |
1824365-17-4 | 95% | 1g |
$256.0 | 2023-09-02 | |
| Enamine | EN300-8252362-5g |
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene |
1824365-17-4 | 95% | 5g |
$743.0 | 2023-09-02 | |
| Enamine | EN300-8252362-10g |
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene |
1824365-17-4 | 95% | 10g |
$1101.0 | 2023-09-02 | |
| Enamine | EN300-8252362-0.05g |
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene |
1824365-17-4 | 95.0% | 0.05g |
$42.0 | 2025-02-21 | |
| Enamine | EN300-8252362-0.1g |
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene |
1824365-17-4 | 95.0% | 0.1g |
$66.0 | 2025-02-21 | |
| Enamine | EN300-8252362-0.25g |
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene |
1824365-17-4 | 95.0% | 0.25g |
$92.0 | 2025-02-21 | |
| Enamine | EN300-8252362-0.5g |
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene |
1824365-17-4 | 95.0% | 0.5g |
$175.0 | 2025-02-21 | |
| Enamine | EN300-8252362-1.0g |
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene |
1824365-17-4 | 95.0% | 1.0g |
$256.0 | 2025-02-21 | |
| Enamine | EN300-8252362-2.5g |
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene |
1824365-17-4 | 95.0% | 2.5g |
$503.0 | 2025-02-21 | |
| Enamine | EN300-8252362-5.0g |
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene |
1824365-17-4 | 95.0% | 5.0g |
$743.0 | 2025-02-21 |
4-bromo-2-(ethylsulfanyl)-1-nitrobenzene Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 4-bromo-2-(ethylsulfanyl)-1-nitrobenzene
Recent Advances in the Study of 4-bromo-2-(ethylsulfanyl)-1-nitrobenzene (CAS: 1824365-17-4) in Chemical Biology and Pharmaceutical Research
The compound 4-bromo-2-(ethylsulfanyl)-1-nitrobenzene (CAS: 1824365-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nitroaromatic compound, characterized by its bromo and ethylsulfanyl substituents, has shown promising potential in various applications, including drug discovery, chemical synthesis, and biological activity studies. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and potential therapeutic applications, making it a compound of considerable interest to researchers in the field.
One of the key areas of research involving 4-bromo-2-(ethylsulfanyl)-1-nitrobenzene is its role as a versatile intermediate in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of novel heterocyclic compounds with potential antimicrobial properties. The study demonstrated that the bromo and nitro functional groups in the compound facilitate nucleophilic substitution reactions, enabling the construction of complex molecular frameworks. This has opened new avenues for the development of antimicrobial agents targeting resistant bacterial strains.
In addition to its synthetic applications, 4-bromo-2-(ethylsulfanyl)-1-nitrobenzene has been investigated for its biological activities. A recent preprint on bioRxiv reported its inhibitory effects on certain enzymes involved in inflammatory pathways. The study utilized in vitro assays to show that the compound could modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects.
The pharmacokinetic and toxicological profiles of 4-bromo-2-(ethylsulfanyl)-1-nitrobenzene have also been subjects of recent research. A 2024 study in Chemical Research in Toxicology explored its metabolic pathways in human liver microsomes, identifying several metabolites formed through oxidative and reductive processes. The study emphasized the need for careful consideration of its metabolic stability and potential toxicity in drug development, particularly due to the presence of the nitro group, which can sometimes lead to reactive intermediates.
Another notable development is the use of 4-bromo-2-(ethylsulfanyl)-1-nitrobenzene in photodynamic therapy (PDT) research. A team at the University of Cambridge recently published findings in ACS Chemical Biology demonstrating that the compound can act as a photosensitizer when exposed to specific wavelengths of light. This property was leveraged to induce selective cytotoxicity in cancer cell lines, suggesting its potential as a PDT agent. The study also highlighted the compound's stability under physiological conditions, a critical factor for therapeutic applications.
Despite these promising findings, challenges remain in the practical application of 4-bromo-2-(ethylsulfanyl)-1-nitrobenzene. For instance, its solubility in aqueous solutions is limited, which may affect its bioavailability. Recent work published in Molecular Pharmaceutics addressed this issue by developing nanoparticle-based delivery systems to enhance its solubility and targeted delivery. These advancements could significantly improve the compound's efficacy in therapeutic settings.
In conclusion, 4-bromo-2-(ethylsulfanyl)-1-nitrobenzene (CAS: 1824365-17-4) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to therapeutic development, with ongoing studies continually uncovering new aspects of its utility. However, further research is needed to fully understand its mechanisms, optimize its properties, and translate these findings into clinical applications. The compound's versatility and the breadth of its potential uses make it a valuable subject for future investigations in the field.
1824365-17-4 (4-bromo-2-(ethylsulfanyl)-1-nitrobenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)